Cas no 496850-06-7 (2-Pyridinecarbothioamide, 4,5,6-trichloro-)

• Product Name: 2-Pyridinecarbothioamide, 4,5,6-trichloro-
• CAS No: 496850-06-7
• MF: C₆H₃Cl₃N₂S
• MW: 241.525416612625
• CID: 1527145
• Update Time: 2024-08-24

2-Pyridinecarbothioamide, 4,5,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbothioamide, 4,5,6-trichloro-

• Inchi： 1S/C6H3Cl3N2S/c7-2-1-3(6(10)12)11-5(9)4(2)8/h1H,(H2,10,12)
• InChI Key： KUOGQAKSCWOPBQ-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=NC(Cl)=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 239.90849

Experimental Properties

• Density: 1.664±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±52.0 °C(Predicted)
• PSA: 38.91
• pka: 10.76±0.29(Predicted)